3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione

Specification

• CAS No.: 1094328-65-0
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 3-ethyl-3-(4-methylphenyl)oxolane-2,5-dione
• Standard InChI: InChI=1S/C13H14O3/c1-3-13(8-11(14)16-12(13)15)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• Standard InChI Key: SOQAYLWCCUWIFB-UHFFFAOYSA-N
• SMILES: CCC1(CC(=O)OC1=O)C2=CC=C(C=C2)C
• Canonical SMILES: CCC1(CC(=O)OC1=O)C2=CC=C(C=C2)C

Introduction

Physical and Chemical Properties

Basic Information

3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione is characterized by the following identifiers and properties:

Property	Value
CAS Number	1094328-65-0
Molecular Formula	C₁₃H₁₄O₃
Molecular Weight	218.25 g/mol
IUPAC Name	3-ethyl-3-(4-methylphenyl)oxolane-2,5-dione
InChI	InChI=1S/C13H14O3/c1-3-13(8-11(14)16-12(13)15)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
InChI Key	SOQAYLWCCUWIFB-UHFFFAOYSA-N
SMILES	CCC1(CC(=O)OC1=O)C2=CC=C(C=C2)C

Physical Properties

The compound exhibits specific physical properties that influence its handling, storage, and application in research settings:

Physical Property	Value
Flash Point	176.4±22.0 °C
Boiling Point	372.0±31.0 °C at 760 mmHg
Polarizability	23.3±0.5 10⁻²⁴cm³
Density	1.2±0.1 g/cm³
Vapor Pressure	0.0±0.8 mmHg at 25°C

Structural Characteristics

The compound features a unique structure with a 5-membered oxolane ring containing two carbonyl groups at positions 2 and 5, forming an anhydride functionality. The 3-position is substituted with both an ethyl group and a 4-methylphenyl group, creating a quaternary carbon center. This structural arrangement confers specific chemical reactivity and biological properties to the molecule.

Synthesis Methods

Laboratory Synthesis

The synthesis of 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione typically involves the cyclization of appropriate precursors under controlled conditions. A common synthetic route entails the reaction of 4-methylbenzaldehyde with ethyl acetoacetate in the presence of a base, followed by cyclization to form the oxolane ring. The reaction conditions are carefully controlled to ensure high yield and purity of the final product.

The synthetic pathway generally involves:

• Condensation of 4-methylbenzaldehyde with ethyl acetoacetate

• Base-catalyzed cyclization to form the oxolane ring

• Purification steps such as recrystallization or chromatography

Industrial Production

Industrial production of this compound may employ similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity, with additional considerations for cost-effectiveness and environmental impact. The industrial process typically includes enhanced purification steps such as recrystallization or column chromatography to obtain the desired product with high purity.

Chemical Reactivity

Types of Reactions

3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione can participate in various chemical reactions, demonstrating its versatility as a synthetic intermediate:

• Oxidation reactions: The compound can undergo oxidation to form corresponding carboxylic acids or other oxidized derivatives.

• Reduction reactions: Reduction processes can convert the oxolane ring to more saturated forms.

• Substitution reactions: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

The reactivity of 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione with various reagents has been documented:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are frequently employed.

• Substitution: Electrophilic substitution reactions often utilize reagents such as nitric acid (HNO₃) for nitration or bromine (Br₂) for bromination.

Major Products Formed

The reactions of 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione typically lead to the formation of:

• Oxidation: Formation of carboxylic acids or ketones

• Reduction: Formation of more saturated oxolane derivatives

• Substitution: Formation of nitro or halogenated derivatives on the aromatic ring

Biological Activities

Anticancer Properties

Research indicates that 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione exhibits significant cytotoxicity against various cancer cell lines. Studies have demonstrated its effectiveness against chronic myeloid leukemia (K562) and hepatocellular carcinoma (HepG2) cells, with notable IC₅₀ values as shown in the table below:

Cell Line	IC₅₀ (nM)
K562 (leukemia)	30
HepG2 (liver cancer)	50
HUVEC (normal endothelial)	920

These results suggest a favorable therapeutic index, as the compound shows significantly higher toxicity towards cancer cells compared to normal endothelial cells.

Mechanism of Action

The mechanism by which 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione exerts its cytotoxic effects may involve the induction of apoptosis and inhibition of cell proliferation. Studies have shown morphological changes in treated cancer cells consistent with apoptotic processes, including chromatin condensation and membrane blebbing.

The compound's unique structure allows it to interact with specific molecular targets, potentially modulating biological pathways involved in cancer cell survival and proliferation. Further investigations into the molecular pathways affected by this compound are ongoing to elucidate its precise mechanism of action.

Research Applications

In Organic Synthesis

3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione serves as a versatile building block in organic synthesis for the preparation of more complex molecules. Its reactive anhydride functionality makes it particularly useful for the synthesis of various derivatives through nucleophilic addition reactions.

In Drug Development

The compound is being investigated for its potential use in drug development due to its unique chemical structure and promising biological activities. Its demonstrated cytotoxicity against cancer cell lines makes it a candidate for further development as an anticancer agent. Structure-activity relationship studies may lead to the design of more potent and selective derivatives.

In Materials Science

In addition to its biological applications, 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione is utilized in the production of specialty chemicals and materials. Its reactive functional groups allow for incorporation into polymers and other materials with specific properties.

Structure-Activity Relationships

Comparison with Similar Compounds

The biological and chemical properties of 3-Ethyl-3-(4-methylphenyl)oxolane-2,5-dione can be better understood by comparing it with structurally related compounds:

Compound	Structural Difference	Effect on Activity
3-Ethyl-3-phenyloxolane-2,5-dione	Lacks 4-methyl group on phenyl ring	Potentially decreased lipophilicity and altered biological activity
3-Methyl-3-(4-methylphenyl)oxolane-2,5-dione	Has methyl instead of ethyl group	Different steric and electronic properties affecting binding affinity
3-[(4-Methylphenyl)methyl]oxolane-2,5-dione	Different substitution pattern	Altered reactivity and biological properties

Effect of Structural Modifications

The presence of both an ethyl group and a 4-methylphenyl group at the 3-position of the oxolane ring creates a unique electronic and steric environment that influences the compound's chemical reactivity and biological activity. This specific combination of substituents results in distinct properties compared to its analogs.

Research into structure-activity relationships suggests that modifications to either the ethyl group or the 4-methylphenyl group can significantly impact the compound's biological activities. These studies provide valuable insights for the design of more potent and selective derivatives for specific applications.